Sodium;2-[2-amino-3-(4-chlorobenzoyl)phenyl]acetate
Overview
Description
“Sodium;2-[2-amino-3-(4-chlorobenzoyl)phenyl]acetate” is a chemical compound with the formula C15H11ClNNaO3 . It is related to “Ethyl [2-amino-3-(4-chlorobenzoyl)phenyl]acetate”, which has the linear formula C17H16ClNO3 .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a sodium atom, a 2-amino-3-(4-chlorobenzoyl)phenyl group, and an acetate group . The compound has a molecular weight of 311.70 .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 311.70 . The boiling point and other physical properties are not specified in the searched resources .Scientific Research Applications
Electron Transfer Reactions
The compound has been implicated in studies focusing on electron transfer reactions, particularly in the context of chloroaurate(III) complexes in acid mediums. Research suggests that sodium acetate-acetic acid buffer medium plays a significant role in the kinetics and mechanisms of these reactions, providing insights into the reactivity and potential applications of these gold(III) species in various chemical processes (Pal, Sen, & Gupta, 2007).
Cellular Responses and Potential Therapeutic Applications
Sodium acetate, part of the compound's structure, has been shown to elicit specific cellular responses, particularly in yeast and bacterial cells, which could have implications for its use in therapeutic applications. For example, sodium acetate has been identified as a potentially novel inhibitor/stressor relevant to fermentation processes, highlighting its role in influencing cellular responses to stress and potentially contributing to the development of yeast strain engineering for increased productivity in bioethanol and other bio-based industries (Watcharawipas, Watanabe, & Takagi, 2018).
Implications for Food Safety and Preservation
Research on sodium lactate, a related compound, underscores its antimicrobial properties and utility in food preservation. Studies have demonstrated the efficacy of sodium lactate and related salts in controlling microbial growth in food products, which could be extrapolated to understand the broader applications of sodium compounds in food science and safety (Shelef, 1994).
Safety and Hazards
Properties
IUPAC Name |
sodium;2-[2-amino-3-(4-chlorobenzoyl)phenyl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3.Na/c16-11-6-4-9(5-7-11)15(20)12-3-1-2-10(14(12)17)8-13(18)19;/h1-7H,8,17H2,(H,18,19);/q;+1/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBKCOXGVZPEDP-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(=O)C2=CC=C(C=C2)Cl)N)CC(=O)[O-].[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClNNaO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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